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Compound of Interest

Compound Name: 4-Iodo-3,5-dimethylphenyl acetate

Cat. No.: B2635707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 145235-84-3

This technical guide provides a comprehensive overview of 4-Iodo-3,5-dimethylphenyl
acetate, a halogenated aromatic ester of interest in synthetic chemistry and potentially in drug

discovery. This document outlines its chemical properties, a detailed synthesis protocol for its

precursor, a general method for its preparation, and contextual information regarding the

potential applications of related compounds.

Chemical and Physical Properties
4-Iodo-3,5-dimethylphenyl acetate is a solid organic compound with the linear formula

C₁₀H₁₁IO₂. While extensive experimental data is not widely published, key physical and

chemical properties are summarized in the table below.

Property Value Reference

CAS Number 145235-84-3

Linear Formula C₁₀H₁₁IO₂

Molecular Weight 290.1 g/mol

Physical Form Solid
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Note: Some properties are calculated or estimated based on chemical structure.

Synthesis and Experimental Protocols
The synthesis of 4-Iodo-3,5-dimethylphenyl acetate involves a two-step process: the

iodination of 3,5-dimethylphenol to form the key intermediate, 4-iodo-3,5-dimethylphenol,

followed by the esterification of this intermediate.

Step 1: Synthesis of 4-Iodo-3,5-dimethylphenol
A detailed experimental protocol for the synthesis of the precursor, 4-iodo-3,5-dimethylphenol,

has been described in the scientific literature. The following is a representative procedure

adapted from published methods.

Experimental Protocol:

Reaction Setup: To a solution of 3,5-dimethylphenol (1 equivalent) in a suitable solvent such

as glacial acetic acid, add sodium iodide (1.1 equivalents).

Addition of Oxidizing Agent: Slowly add an oxidizing agent, such as sodium hypochlorite

solution (a slight excess), to the stirred mixture at a controlled temperature, typically at or

below room temperature.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as thin-layer chromatography (TLC), until the starting material is consumed.

Work-up: Upon completion, quench the reaction by adding a solution of sodium thiosulfate to

remove any excess iodine.

Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate.

Purification: Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g.,

sodium sulfate), and concentrate it under reduced pressure. The crude product can be

further purified by recrystallization or column chromatography to yield pure 4-iodo-3,5-

dimethylphenol.
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Step 2: Esterification to 4-Iodo-3,5-dimethylphenyl
acetate
While a specific detailed protocol for the acetylation of 4-iodo-3,5-dimethylphenol is not readily

available in the reviewed literature, a general and widely used method for the esterification of

phenols can be applied. This typically involves the reaction of the phenol with an acetylating

agent in the presence of a base.

General Experimental Protocol (Acetylation):

Reaction Setup: Dissolve 4-iodo-3,5-dimethylphenol (1 equivalent) in a suitable aprotic

solvent, such as dichloromethane or tetrahydrofuran.

Addition of Base and Acetylating Agent: Add a base, such as triethylamine or pyridine (1.1-

1.5 equivalents), to the solution. Cool the mixture in an ice bath and slowly add acetic

anhydride or acetyl chloride (1.1-1.2 equivalents).

Reaction: Allow the reaction to stir at room temperature until completion, which can be

monitored by TLC.

Work-up: Quench the reaction with water or a dilute aqueous acid solution.

Extraction and Purification: Extract the product with an organic solvent, wash the organic

layer sequentially with water, a dilute solution of a base (like sodium bicarbonate if an acid

chloride was used), and brine. Dry the organic layer and concentrate it under reduced

pressure to obtain the crude 4-Iodo-3,5-dimethylphenyl acetate. Further purification can be

achieved by chromatography or recrystallization if necessary.

Synthesis Workflow Diagram
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Caption: A simplified workflow for the two-step synthesis of 4-Iodo-3,5-dimethylphenyl
acetate.

Potential Applications in Drug Development
While specific biological activities of 4-Iodo-3,5-dimethylphenyl acetate are not extensively

documented, the structural motifs present in this molecule are relevant to drug discovery and

development.

Role of Iodinated Compounds: Iodine is a key element in many pharmaceuticals and

diagnostic agents.[1][2][3] The introduction of an iodine atom can significantly alter the

pharmacokinetic and pharmacodynamic properties of a molecule.[4] For instance, iodinated

compounds are widely used as contrast agents in medical imaging and as active

pharmaceutical ingredients in various therapies.[1][3] The carbon-iodine bond can also serve

as a handle for further synthetic modifications through cross-coupling reactions.

Biological Activity of Phenyl Acetates: Phenyl acetate derivatives have been investigated for

a wide range of biological activities.[5] Studies have shown that substituted phenyl acetates

can exhibit activities such as anticancer, antimicrobial, and enzyme inhibition.[5] The nature

and position of the substituents on the phenyl ring play a crucial role in determining the

biological efficacy and selectivity of these compounds. For example, halogen-substituted

phenyl acetic acid derivatives of progesterone have been shown to act as potent

progesterone receptor antagonists.[6] Phenyl acetate itself is a metabolite with potential

antineoplastic activity, inducing differentiation and apoptosis in tumor cells.[7]

The combination of an iodinated phenyl ring and an acetate ester group in 4-Iodo-3,5-
dimethylphenyl acetate suggests that this compound could be a valuable intermediate for the

synthesis of more complex molecules with potential biological applications. Further research is

warranted to explore its bioactivity and utility as a building block in medicinal chemistry.

Potential Research Directions
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Caption: Potential avenues for future research involving 4-Iodo-3,5-dimethylphenyl acetate.

Conclusion
4-Iodo-3,5-dimethylphenyl acetate is a readily accessible compound through a two-step

synthesis from commercial starting materials. While its specific biological profile remains to be

fully elucidated, its structural features suggest potential as a valuable building block in the

development of new therapeutic agents. This technical guide provides a foundational

understanding of this compound to support further research and exploration by the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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